Cas no 56401-20-8 (a-D-Glucose 1-Phosphate Disodium Salt Tetrahydrate)

a-D-Glucose 1-Phosphate Disodium Salt Tetrahydrate Properties

Names and Identifiers

• alpha-D-Glucose-1-phosphate disodium salt tetrahydrate
• ALPHA-D-GLUCOSE-1-PHOSPHATE NA2-SALT
• α-D-GLUCOSE-1-PHOSPHATE NA2-SALT
• α-D-Glucopyranose 1-phosphate
• Cori ester
• a-D-Glucopyranosyl phosphatedisodium salt
• a-D-Glucose-1-phosphatedisodium salt
• Phocytan
• G-1-P-Na2
• Disodium;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate
• .ALPHA.-D-GLUCOPYRANOSYL PHOSPHATE DISODIUM SALT
• .ALPHA.-GLUCOSE-1-PHOSPHATE DISODIUM
• .ALPHA.-D-GLUCOSE 1-PHOSPHATE DISODIUM SALT
• .ALPHA.-D-GLUCOSE 1-(DIHYDROGEN PHOSPHATE) DISODIUM SALT
• alpha-D-Glucopyranose, 1-(dihydrogen phosphate), disodium salt
• EINECS 260-154-1
• UNII-U4HFF7E3PM
• D95942
• Q27290675
• sodium (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl phosphate
• disodium alpha-d-glucose 1-phosphate
• DCOZWBXYGZXXRX-PKXGBZFFSA-L
• alpha -D-Glucose 1-phosphate disodium salt
• 56401-20-8
• a-D-Glucose-1-phosphate (disodium) salt (hydrate)
• SCHEMBL7114633
• alpha-D-Glucose-1-phosphate disodium salt hydrate
• U4HFF7E3PM
• alpha-D-Glucose 1-phosphate disodium salt
• alpha-Glucose-1-phosphate disodium
• disodium alpha-D-glucose-1-phosphate
• .ALPHA.-D-GLUCOPYRANOSE, 1-(DIHYDROGEN PHOSPHATE), SODIUM SALT (1:2)
• PD130876
• DISODIUM GLUCOSE PHOSPHATE [INCI]
• alpha-D-Glucopyranose 1-phosphate
• DISODIUM GLUCOSE PHOSPHATE
• a-D-Glucose 1-Phosphate Disodium Salt Tetrahydrate
• DTXSID601036175
• Phocytan Tetrahydrate; alpha-D-Glucopyranosyl phosphate Disodium Salt;alpha-D-Glucose 1-(Dihydrogen Phosphate) Disodium Saltalpha-D-Glucose 1-Phosphate Disodium Salt
• alpha-D-Glucose-1-phosphate Na2-salt
• cori ester
• alpha-D-Glucose 1-phosphate disodium salt tetrahydrate
• ALPHA-D-GLUCOSE-1-PHOSPHATE DISODIUM SALT TETRAHYDRATE
• +Expand

• MDL： MFCD00064356
• InChIKey： DCOZWBXYGZXXRX-PKXGBZFFSA-L
• Inchi： 1S/C6H13O9P.2Na/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;;/h2-10H,1H2,(H2,11,12,13);;/q;2*+1/p-2/t2-,3-,4+,5-,6-;;/m1../s1
• SMILES： P(=O)([O-])([O-])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H].[Na+].[Na+]

Computed Properties

• Exact Mass: 322.00400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 303.994
• Heavy Atom Count: 18
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 1
• Topological Polar Surface Area: 163

Experimental Properties

• LogP: -2.29230
• PSA: 181.61000
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 603°Cat760mmHg
• Melting Point: 138°C
• Vapor Pressure: No data available
• Flash Point: 318.5°C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.9

Related Categories

• Other Chemical Reagents